Cas no 63390-12-5 (3,3',5-trichlorobenzidine)
3,3',5-trichlorobenzidine structure
Product Name:3,3',5-trichlorobenzidine
CAS No:63390-12-5
MF:C12H9Cl3N2
MW:287.572259664536
CID:960062
PubChem ID:124991
Update Time:2025-04-19
3,3',5-trichlorobenzidine Chemical and Physical Properties
Names and Identifiers
-
- 3,3',5-trichlorobenzidine
- 4-(4-amino-3-chlorophenyl)-2,6-dichloroaniline
- [1,1'-biphenyl]-4,4'-diamine, 3,3',5-trichloro-
- 3,3',5-Trichlorobiphenyl-4,4'-diamine
- Benzidine, 3,3',5-trichloro-
- CCRIS 1984
- DTXSID60212804
- 63390-12-5
- FRN3U92NVJ
- UNII-FRN3U92NVJ
- BRN 2857512
- 3,3',5-Trichloro-(1,1'-biphenyl)-4,4'-diamine
- (1,1'-Biphenyl)-4,4'-diamine, 3,3',5-trichloro-
- 3,5,3'-Trichlorobenzidine
-
- Inchi: 1S/C12H9Cl3N2/c13-8-3-6(1-2-11(8)16)7-4-9(14)12(17)10(15)5-7/h1-5H,16-17H2
- InChI Key: FOHQHSMQKDVWSW-UHFFFAOYSA-N
- SMILES: ClC1C(=C(C=C(C=1)C1C=CC(=C(C=1)Cl)N)Cl)N
Computed Properties
- Exact Mass: 285.98337
- Monoisotopic Mass: 285.983131g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 52Ų
Experimental Properties
- PSA: 52.04
3,3',5-trichlorobenzidine Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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